Cas no 1060805-50-6 (6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid)

6-Bromo-4-(trifluoromethyl)pyridine-3-carboxylic acid is a versatile heterocyclic building block widely used in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 6-position and a trifluoromethyl group at the 4-position—enhance reactivity and enable selective functionalization, making it valuable for cross-coupling reactions and derivatization. The carboxylic acid moiety further facilitates conjugation or conversion to esters, amides, and other derivatives. This compound’s stability and compatibility with diverse reaction conditions make it a preferred intermediate for developing bioactive molecules, particularly in medicinal chemistry for drug discovery. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.
6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid structure
1060805-50-6 structure
Product Name:6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid
CAS No:1060805-50-6
MF:C7H3BrF3NO2
MW:270.003431558609
CID:1171442
PubChem ID:72212200
Update Time:2025-05-21

6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid
    • 6-Bromo-4-(trifluoromethyl)-3-pyridinecarboxylic acid
    • DTXSID201216131
    • 1060805-50-6
    • 3-Pyridinecarboxylic acid, 6-bromo-4-(trifluoromethyl)-
    • 6-BROMO-4-(TRIFLUOROMETHYL)NICOTINIC ACID
    • AB67929
    • E85759
    • Inchi: 1S/C7H3BrF3NO2/c8-5-1-4(7(9,10)11)3(2-12-5)6(13)14/h1-2H,(H,13,14)
    • InChI Key: WKWWCRMZDROUDM-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(F)(F)F)=C(C(=O)O)C=N1

Computed Properties

  • Exact Mass: 268.92993g/mol
  • Monoisotopic Mass: 268.92993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 50.2Ų

6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029011142-250mg
6-Bromo-4-(trifluoromethyl)nicotinic acid
1060805-50-6 95%
250mg
$989.80 2023-09-04
Alichem
A029011142-1g
6-Bromo-4-(trifluoromethyl)nicotinic acid
1060805-50-6 95%
1g
$2952.90 2023-09-04
Ambeed
A671325-1g
6-Bromo-4-(trifluoromethyl)nicotinic acid
1060805-50-6 95%
1g
$580.0 2024-08-02

Additional information on 6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid

Introduction to 6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid (CAS No. 1060805-50-6)

6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid, with the chemical formula C₈H₃BrF₃NO₂, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, characterized by its bromine and trifluoromethyl substituents, which enhance its reactivity and utility in synthetic chemistry. The presence of these functional groups makes it a valuable building block for the development of novel bioactive molecules.

The CAS No. 1060805-50-6 uniquely identifies this compound in scientific literature and industrial applications, ensuring precise communication among researchers and manufacturers. As a key intermediate, 6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid plays a crucial role in the synthesis of various pharmacologically active compounds. Its structural features facilitate diverse chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and heterocyclic ring formations.

In recent years, the demand for pyridine-based compounds has surged due to their broad spectrum of biological activities. Researchers have leveraged the unique properties of 6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid to develop inhibitors targeting enzymes involved in metabolic pathways, such as kinases and proteases. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates.

One of the most compelling applications of this compound is in the field of oncology. Pyridine derivatives have been extensively studied for their potential as anticancer agents. The brominated pyridine core serves as a scaffold for designing small-molecule inhibitors that disrupt cancer cell proliferation. For instance, recent studies have demonstrated that compounds derived from 6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid exhibit inhibitory effects on tyrosine kinases, which are overexpressed in many solid tumors.

Moreover, the agrochemical industry has also benefited from the versatility of 6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid. Its structural motifs are incorporated into herbicides and fungicides that offer improved efficacy against resistant plant pathogens. The trifluoromethyl group contributes to the lipophilicity of these compounds, enhancing their absorption and translocation within plants.

The synthesis of 6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps include bromination at the 6-position of a pyridine derivative followed by trifluoromethylation at the 4-position. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

Recent advancements in flow chemistry have further optimized the production process of this compound. Continuous flow reactors enable precise control over reaction conditions, reducing byproduct formation and improving scalability. These innovations are particularly valuable for industrial-scale manufacturing where efficiency and reproducibility are paramount.

In addition to its pharmaceutical applications, 6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid has found utility in material science. Pyridine-based ligands are used in coordination chemistry to design metal complexes with catalytic properties. The bromine substituent allows for further functionalization, enabling the creation of complex molecular architectures with tailored electronic and optical properties.

The growing interest in green chemistry has also influenced the synthesis of 6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid. Researchers are exploring solvent-free reactions and biocatalytic approaches to minimize environmental impact. Such sustainable practices align with global efforts to promote sustainable chemical manufacturing.

Future research directions may focus on expanding the chemical space accessible through derivatives of 6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid. Exploration of novel substitution patterns and heterocyclic integrations could lead to groundbreaking discoveries in drug discovery and material science. Collaborative efforts between academia and industry will be essential to translate these findings into practical applications.

In conclusion, 6-bromo-4-(trifluoromethyl)pyridine-3-carboxylic Acid (CAS No. 1060805-50-6) is a versatile intermediate with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic possibilities, making it indispensable in modern chemical research. As scientific understanding evolves, this compound will continue to play a pivotal role in developing innovative solutions across multiple disciplines.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk